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Compound of Interest

Compound Name: (R)-(-)-Glycidyl nosylate

Cat. No.: B138819

An In-depth Technical Guide to the Safe Handling of (R)-(-)-Glycidyl nosylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for (R)-(-)-Glycidyl nosylate
(CAS RN: 115314-17-5), a key intermediate in pharmaceutical synthesis. Adherence to these
guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification

(R)-(-)-Glycidyl nosylate is classified as a hazardous substance.[1] It is imperative that all
personnel handling this compound are fully aware of its potential risks.

Signal Word: Warning[1]

Hazard Statements:

e H228: Flammable solid.[2]

o H315: Causes skin irritation.[2][3][4]

e H317: May cause an allergic skin reaction.[2]

e H319: Causes serious eye irritation.[1][2][3][4]
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e H335: May cause respiratory irritation.[1][2][3][4]
e H341: Suspected of causing genetic defects.[2][3]

Precautionary Statements:

P201: Obtain special instructions before use.[2]

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[2]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][4]

e P271: Use only outdoors or in a well-ventilated area.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P308 + P313: IF exposed or concerned: Get medical advice/attention.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of (R)-(-)-Glycidyl nosylate is
fundamental for its safe handling and storage.
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Property Value

Synonyms (2R)-(-)-Glycidyl 3-nitrobenzenesulfonate[1]
Molecular Formula C9HIONOG6S[5][6][7]

Molecular Weight 259.24 g/mol [5]

Appearance Light yellow crystalline powder or needles[6]
CAS Number 115314-17-5[1][5][6][7]

Melting Point 59-63 °C

Boiling Point 432.2+20.0 °C (Predicted)[8]

Density 1.5881 g/cm?3 (Rough Estimate)[8]

Toxicology and Health Effects

(R)-(-)-Glycidyl nosylate is irritating to the eyes, respiratory system, and skin.[8] It is also
suspected of causing genetic defects.[2][3] While specific toxicological studies on the (R)-
enantiomer are not readily available in the provided search results, a mutation test has been
reported for the (S)-enantiomer in mice at a dose of 100 mg/kg.[9] This information should be
considered as a potential indicator of similar activity for the (R)-enantiomer.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling (R)-(-)-
Glycidyl nosylate.
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PPE

Specification

Eye Protection

Goggles (European standard - EN 166)[4]

Hand Protection

Protective gloves. Inspect gloves before use
and observe permeability and breakthrough time

information from the supplier.[4]

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4]

Respiratory Protection

Not required under normal use conditions with
adequate ventilation. For large-scale use or in
emergencies, a NIOSH/MSHA or European
Standard EN 136 approved respirator is

necessary.[4]

Handling and Storage Protocols

Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the compound.

Handling:

¢ Avoid contact with skin and eyes.[1][4]
e Avoid the formation of dust and aerosols.[1]

e Use only in a well-ventilated area.[1]

e Do not eat, drink, or smoke when using this product.[4]

e Wash hands thoroughly after handling.[1][4]

» Remove and wash contaminated clothing before reuse.[1][4]

Storage:

» Keep container tightly closed in a dry and well-ventilated place.[4]
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» Store in a refrigerated environment.[4]

e Protect from light.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[10]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes. Get medical attention.[10]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical
attention.[10]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Call a
Ingestion o . . o
physician immediately. If possible, drink milk

afterwards.[10]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.

Ensure adequate ventilation.

Use personal protective equipment.

Avoid dust formation.[1]

Sweep up and shovel into suitable containers for disposal.[1]
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e Do not let the product enter drains.

Experimental Protocols

While detailed experimental protocols for toxicity studies were not available in the initial search,
a general procedure for a reaction quench and workup involving a similar compound, (S)-(+)-m-
nitrobenzenesulfonic acid glycidyl ester, is described.[5] This involves quenching the reaction
with crushed ice, partitioning with dichloromethane and water, washing the organic layer with
saturated aqueous NaHCO3 and brine, drying with anhydrous Na2S04, and purification by
column chromatography.[5] Researchers should adapt and validate specific protocols based on
their experimental needs and safety assessments.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of (R)-(-)-Glycidyl
nosylate from receipt to disposal.

Caption: Workflow for safe handling of (R)-(-)-Glycidyl nosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-(-)-Glycidyl nosylate safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138819#r-glycidyl-nosylate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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